(3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone

• Molecular Formula: C17H18ClN3O
• Molecular Weight: 315.8 g/mol
• IUPAC Name: (3-chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H18ClN3O/c18-16-5-1-4-15(11-16)17(22)21-9-7-20(8-10-21)13-14-3-2-6-19-12-14/h1-6,11-12H,7-10,13H2
• InChI Key: RRFYSZVSTXJJRH-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CN=CC=C2)C(=O)C3=CC(=CC=C3)Cl

Description

(3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor receptor 1 (CRF1). It was first synthesized in 1996 and has since been used in scientific research to study the effects of CRF1 antagonism on various physiological and behavioral processes.

Mechanism of Action

(3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone works by selectively blocking the CRF1 receptor, which is involved in the stress response. By blocking this receptor, (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone can reduce the physiological and behavioral responses to stress.
Biochemical and physiological effects:
(3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been shown to have a number of biochemical and physiological effects, including:
1. Reduction of stress-induced activation of the hypothalamic-pituitary-adrenal (HPA) axis.
2. Reduction of stress-induced activation of the sympathetic nervous system.
3. Reduction of stress-induced activation of the immune system.
4. Reduction of stress-induced changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

(3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has several advantages as a research tool, including its high selectivity for the CRF1 receptor and its ability to cross the blood-brain barrier. However, it also has some limitations, including its short half-life and the need for repeated dosing in some experiments.

Future Directions

There are several future directions for research involving (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone, including:
1. Further investigation of its effects on stress-related disorders such as anxiety, depression, and PTSD.
2. Investigation of its potential as a treatment for addiction and chronic pain.
3. Exploration of its effects on cognitive function and memory.
4. Investigation of its potential as a tool for studying the role of CRF1 in various physiological and behavioral processes.
In conclusion, (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone is a selective antagonist of the CRF1 receptor that has been extensively used in scientific research to study the role of CRF1 in various physiological and behavioral processes. It has several advantages as a research tool, but also has some limitations. There are several future directions for research involving (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone, including further investigation of its effects on stress-related disorders, addiction, chronic pain, cognitive function, and the role of CRF1 in various physiological and behavioral processes.

Synthesis Methods

(3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone can be synthesized using a multi-step process that involves the reaction of 3-chlorobenzoyl chloride with 4-(pyridin-3-ylmethyl)piperazine, followed by the addition of a methyl ketone group. The final product is then purified using column chromatography.

Scientific Research Applications

(3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been used extensively in scientific research to study the role of CRF1 in various physiological and behavioral processes. Some of the areas where (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been used include:
1. Stress and anxiety: (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been shown to reduce anxiety-like behaviors in animal models of stress and anxiety.
2. Depression: (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been shown to have antidepressant-like effects in animal models of depression.
3. Addiction: (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been shown to reduce drug-seeking behaviors in animal models of addiction.
4. Pain: (3-Chlorophenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone has been shown to reduce pain sensitivity in animal models of chronic pain.